N-(4-Methyl-pyridin-2-yl)-isonicotinamide

• IUPAC Name: N-(4-methylpyridin-2-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C12H11N3O/c1-9-2-7-14-11(8-9)15-12(16)10-3-5-13-6-4-10/h2-8H,1H3,(H,14,15,16)
• InChI Key: BFZSHHJHKPGVJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)C2=CC=NC=C2
• Molecular Formula: C12H11N3O
• Molecular Weight: 213.23 g/mol

Description

“N-(4-Methyl-pyridin-2-yl)-isonicotinamide” is a chemical compound with the linear formula C14H14N2O. It is also known as 4-METHYL-N-(4-METHYL-PYRIDIN-2-YL)-BENZAMIDE.

Scientific Research Applications

• PET Imaging Agents for Alzheimer's Disease : N-(4-Methyl-pyridin-2-yl)-isonicotinamide derivatives have been explored for use in PET imaging to study Alzheimer's disease. Specifically, carbon-11-labeled isonicotinamides show potential as imaging agents for the GSK-3 enzyme, which is relevant in Alzheimer's disease research (Gao, Wang, & Zheng, 2017).

• Crystal Engineering and Pharmaceutical Co-crystals : This compound has been utilized in crystal engineering to create pharmaceutical co-crystals. The novel carboxamide-pyridine N-oxide synthon, which includes isonicotinamide N-oxide, has been used to assemble cocrystals in a triple helix architecture (Reddy, Babu, & Nangia, 2006).

• Antimicrobial Activity : Certain derivatives of N-(4-Methyl-pyridin-2-yl)-isonicotinamide have shown significant antimicrobial activity against various microorganisms, such as gram-positive Staphylococcus aureus and gram-negative Escherichia coli (Mishra et al., 2010).

• NMR Detectability Improvement : The introduction of deuterium labels into derivatives of N-(4-Methyl-pyridin-2-yl)-isonicotinamide significantly improves NMR detectability in conjunction with the signal amplification by reversible exchange process. This application is relevant in magnetic resonance chemistry (Norcott et al., 2018).

• Radiolysis Behavior in Nuclear Chemistry : The compound and its derivatives have been evaluated for their selectivity and radiolysis behavior as extractants in nuclear chemistry, particularly for the extraction of various metal ions from nitric acid solutions (Mowafy, 2007).